Cas no 3492-64-6 (Benzenemethanethiol,sodium salt (1:1))

• Product Name: Benzenemethanethiol,sodium salt (1:1)
• CAS No: 3492-64-6
• MF: C₇H₈NaS
• MW: 147.19319152832
• CID: 321596
• PubChem ID: 21873641
• Update Time: 2025-04-19

Benzenemethanethiol,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol,sodium salt (1:1)
• sodium,phenylmethanethiol
• benzyl mercaptan sodium salt
• benzyl mercaptane sodium salt
• sodium benzenemethanethiolate
• thiobenzyl alcohol sodium salt
• sodium;phenylmethanethiol
• NSC-109920
• NSC109920
• 3492-64-6
• DTXSID80619194

• Inchi： 1S/C7H8S.Na/c8-6-7-4-2-1-3-5-7;/h1-5,8H,6H2;/q;+1
• InChI Key： SNCHEDBJOUWPMJ-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1.[Na+]

Computed Properties

• Exact Mass: 147.02400
• Monoisotopic Mass: 147.02444071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 38.80000
• LogP: 2.11640